3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine

Core Science & Biosynthesis

Molecular weight and formula of fluorobenzyl triazolopyrazine intermediate

Technical Whitepaper: Molecular Characterization and Synthesis of Fluorobenzyl Triazolopyrazine Intermediates

Executive Summary

The fluorobenzyl triazolopyrazine scaffold is a privileged, highly versatile building block in modern medicinal chemistry. By fusing the metabolic stability and hydrogen-bonding capacity of a triazolopyrazine core with the lipophilic, target-directing properties of a fluorobenzyl moiety, this intermediate has become foundational in the development of dipeptidyl peptidase-4 (DPP-4) inhibitors[1], extracellular signal-regulated kinase (ERK) inhibitors[2], and c-Met tyrosine kinase inhibitors[3].

This whitepaper provides a rigorous physicochemical characterization, mechanistic rationale, and a self-validating synthetic protocol for researchers and drug development professionals utilizing this critical intermediate.

Physicochemical Profiling & Molecular Data

Depending on the target pharmacological application, the intermediate is typically synthesized in two primary oxidation states: the fully aromatic core (utilized in oncology and neurology for rigid hinge-binding[4],[2]) and the partially saturated tetrahydro core (predominant in metabolic disease targets to allow for stereospecific spatial orientation[5]).

Table 1: Quantitative Molecular Properties of Fluorobenzyl Triazolopyrazine Intermediates

Property	Aromatic Intermediate	Tetrahydro Intermediate	Pharmacological Rationale
IUPAC Base Name	3-(2-fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine	3-(2-fluorobenzyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine	Defines the saturation state of the pyrazine ring.
Molecular Formula	C₁₂H₉FN₄	C₁₂H₁₃FN₄	Tetrahydro form includes 4 additional aliphatic protons.
Molecular Weight	228.23 g/mol	232.26 g/mol	Low MW allows for extensive downstream functionalization without exceeding Lipinski's Rule of 5.
Exact Mass	228.0811 Da	232.1124 Da	Critical for LC-MS validation during step-wise synthesis.
H-Bond Acceptors	4 (Triazole/Pyrazine Nitrogens)	4 (Triazole/Piperazine Nitrogens)	Facilitates critical interactions with kinase hinge regions (e.g., ERK2)[2].
H-Bond Donors	0	1 (Secondary Amine)	The tetrahydro form provides an attachment point for further acylation or alkylation.

Mechanistic Rationale in Drug Design

The selection of the fluorobenzyl triazolopyrazine scaffold is driven by precise structure-activity relationship (SAR) causality:

• The Triazolopyrazine Core: This bicyclic system acts as a rigid, planar bioisostere for amide bonds. It provides multiple hydrogen bond acceptors that interact with target enzyme hinge regions without introducing the metabolic liabilities (such as rapid oxidative deamination) associated with exposed primary amines[4].

• The Fluorobenzyl Moiety: The introduction of fluorine serves a dual purpose. First, it modulates the pKa of adjacent basic centers via inductive effects. Second, the fluorobenzyl group specifically targets deep hydrophobic pockets—such as the S1/S2 clefts in DPP-4[1] or the hydrophobic cleft near residue Y34 in ERK2[2]. The highly electronegative fluorine atom forms multipolar interactions with backbone amides, locking the molecule into its bioactive conformation.

Figure 1: Mechanistic binding pathways and structural causality of the fluorobenzyl triazolopyrazine scaffold.

Step-by-Step Synthetic Methodology

To ensure high fidelity, the synthesis of 3-(2-fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine requires strict control over nucleophilic substitutions and dehydrative cyclization. The following protocol is designed as a self-validating system , embedding In-Process Controls (IPC) to verify reaction causality before advancing.

Phase 1: Hydrazinolysis of 2-Chloropyrazine

• Procedure: Dissolve 2-chloropyrazine (1.0 eq) in absolute ethanol. Add hydrazine hydrate (3.0 eq) dropwise at room temperature. Reflux the mixture for 4 hours.

• Causality: Hydrazine acts as a potent alpha-effect nucleophile. An excess (3.0 eq) is strictly required to prevent the formation of symmetric bis-pyrazine side products.

• Self-Validation (IPC): Perform TLC (DCM:MeOH 9:1). The disappearance of the high-Rf 2-chloropyrazine spot confirms complete conversion to 2-hydrazinopyrazine.

Phase 2: Acylation

• Procedure: Suspend 2-hydrazinopyrazine (1.0 eq) in anhydrous dichloromethane (DCM). Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq). Cool the system to 0°C. Slowly add 2-fluorophenylacetyl chloride (1.1 eq) dropwise. Stir for 2 hours, allowing the reaction to reach room temperature.

• Causality: DIPEA is chosen over triethylamine because its steric bulk prevents it from acting as a competing nucleophile, ensuring it only serves to neutralize the HCl byproduct. The 0°C temperature control is critical to suppress di-acylation of the hydrazine moiety.

• Self-Validation (IPC): LC-MS must show the exact mass of the acyclic hydrazide intermediate (m/z [M+H]⁺ = 247.1).

Phase 3: Cyclodehydration

• Procedure: Isolate the acyclic intermediate and dissolve it in phosphorus oxychloride (POCl₃) (5.0 eq). Heat the mixture to 100°C for 6 hours. Quench carefully over crushed ice and neutralize with saturated aqueous NaHCO₃.

• Causality: POCl₃ acts as both the solvent and the dehydrating agent. It converts the amide carbonyl oxygen into a good leaving group, driving the equilibrium toward the thermodynamically stable, fused triazolopyrazine bicyclic system.

• Self-Validation (IPC): Extract with ethyl acetate and analyze via LC-MS. The mass must shift from 247.1 to 229.1 [M+H]⁺ (Exact Mass: 228.08 Da), confirming the loss of H₂O and successful ring closure.

Figure 2: Self-validating synthetic workflow for the fluorobenzyl triazolopyrazine intermediate.

References

• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry Source: Arab Journal of Chemistry URL:[Link]

• Conformation Selection by ATP-competitive Inhibitors and Allosteric Communication in ERK2 Source: eLife Sciences URL:[Link]

• WO2015046653A1 - Novel triazolopyrazine derivative and use thereof Source: Google Patents / WIPO URL

• Discovery of Potent and Selective Dipeptidyl Peptidase IV Inhibitors Derived from β-Aminoamides Bearing Substituted Triazolopiperazines Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Conformation Selection by ATP-competitive Inhibitors and Allosteric Communication in ERK2 [elifesciences.org]
• 3. WO2015046653A1 - Novel triazolopyrazine derivative and use thereof - Google Patents [patents.google.com]
• 4. New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry - Arabian Journal of Chemistry [arabjchem.org]
• 5. pubs.acs.org [pubs.acs.org]

TheTriazolo[4,3-a]pyrazine Scaffold: A Privileged Core for Multi-Target Drug Discovery

An In-Depth Technical Guide for Drug Development Professionals

The[1][2][3]Triazolo[4,3-a]pyrazine Scaffold: A Privileged Core for Multi-Target Drug Discovery

Executive Summary: The[1][2]triazolo[4,3-a]pyrazine core is a fused heterocyclic system that has garnered significant attention in medicinal chemistry, rightfully earning its status as a "privileged scaffold."[3][4] Its rigid, planar structure and specific arrangement of nitrogen atoms facilitate effective interactions with a wide array of biological targets. This versatility has led to its incorporation into a diverse range of therapeutic agents, from the blockbuster anti-diabetic drug Sitagliptin to novel kinase inhibitors in oncology and potent anti-infective candidates.[4][5] This guide provides a detailed exploration of the synthesis, pharmacological significance, and therapeutic applications of this remarkable scaffold, offering field-proven insights and detailed methodologies for researchers and drug development professionals.

The[1][2][3]Triazolo[4,3-a]pyrazine Core: A Structural Overview

The[1][6][2]triazolo[4,3-a]pyrazine scaffold is formed by the fusion of a 1,2,4-triazole ring with a pyrazine ring. This unique combination creates a bicyclic aromatic system with distinct electronic and steric properties. The presence of multiple nitrogen atoms provides key hydrogen bond donor and acceptor sites, which are critical for molecular recognition and binding to enzyme active sites and receptors. Its structural rigidity helps in reducing the entropic penalty upon binding, often leading to higher affinity and selectivity for its biological targets.

The most prominent example of its commercial success is Sitagliptin (MK-0431), an orally active dipeptidyl peptidase-IV (DPP-IV) inhibitor used for the treatment of type 2 diabetes.[5] The triazolopyrazine core is a key pharmacophore in Sitagliptin, demonstrating the scaffold's ability to be integrated into highly effective and selective therapeutic agents.[4][5]

Synthetic Strategies: Constructing the Triazolopyrazine Core

The construction of the[1][6][2]triazolo[4,3-a]pyrazine scaffold is versatile, allowing for the introduction of diverse functional groups at various positions. Synthetic routes typically involve the cyclization of a substituted pyrazine precursor.

A common and efficient approach involves the reaction of a 2-hydrazinopyrazine intermediate with various reagents to form the fused triazole ring. One-pot oxidative cyclization methods have also been developed, offering an atom-economical and operationally simple route to these scaffolds from readily available starting materials like 2-hydrazinopyridine and aldehydes.[7] Further functionalization, such as amination of a chloro-substituted scaffold, allows for the creation of extensive compound libraries for screening.[1]

Sources

• 1. BJOC - Investigations of amination reactions on an antimalarial 1,2,4-triazolo[4,3-a]pyrazine scaffold [beilstein-journals.org]
• 2. Discovery of [1,2,4]triazolo[4,3-a]pyrazine derivatives bearing a 4-oxo-pyridazinone moiety as potential c-Met kinase inhibitors - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry - Arabian Journal of Chemistry [arabjchem.org]
• 6. Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Solubility Profile of 3-(4-Fluorobenzyl)-triazolo[4,3-a]pyrazine in Organic Solvents

An In-Depth Technical Guide to the Solubility Profile of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine in a range of common organic solvents. As a molecule of interest within the broader class of nitrogen-containing heterocycles, which are pivotal in medicinal chemistry, a thorough understanding of its solubility is critical for successful formulation, process development, and preclinical studies.[4][5][6] This document outlines the key physicochemical characteristics of the target compound and its analogs, provides a detailed, field-proven experimental protocol for solubility determination via the shake-flask method, and offers insights into the interpretation of the resulting data. The methodologies described herein are designed to ensure scientific rigor and data integrity, empowering researchers and drug development professionals to make informed decisions.

Introduction to 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine

The[1][2][3]triazolo[4,3-a]pyrazine scaffold is a significant pharmacophore found in a variety of biologically active compounds, demonstrating a wide array of therapeutic activities.[4] The title compound, 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine, is a specific derivative of this class. While extensive public data on this particular molecule is limited, we can infer its properties from its structural components and data from closely related analogs.

Physicochemical Properties and Predictions

Property	Value (Analog/Predicted)	Source/Comment
Molecular Formula	C₁₂H₉FN₄	-
Molecular Weight	~228.23 g/mol	Calculated
CAS Number	Not readily available	-
Related Analog	3-(Trifluoromethyl)-[1][2][3]triazolo[4,3-a]pyrazine	CAS: 486460-20-2, MW: 188.11 g/mol [7][8]
Related Analog	3-(4-Fluorobenzyl)-5,6,7,8-tetrahydro-[1][2][3]triazolo[4,3-a]pyrazine	CAS: 1159553-30-6, MW: 232.26 g/mol [1]
Predicted LogP	1.5 - 2.5	Estimated based on structure and analogs. The fluorobenzyl group increases lipophilicity, while the triazolopyrazine core is relatively polar.
Predicted pKa	2.0 - 4.0	The pyrazine nitrogen atoms are weakly basic.

The presence of the fluorobenzyl group suggests a degree of lipophilicity, while the nitrogen-rich triazolopyrazine core introduces polarity and potential for hydrogen bonding. The fluorine atom can also participate in specific intermolecular interactions. These structural features suggest that the solubility of this compound will be highly dependent on the choice of solvent.

The Importance of Solubility in Drug Development

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. Poor solubility can lead to challenges in formulation, inaccurate results in in-vitro assays, and ultimately, failure of a drug candidate.[4] Therefore, a comprehensive understanding of the solubility profile in various organic solvents is essential for:

• Process Chemistry: Selecting appropriate solvents for synthesis, purification, and crystallization.

• Formulation Development: Designing suitable dosage forms and delivery systems.

• Preclinical Studies: Preparing stock solutions for in-vitro and in-vivo testing.

Principles of Solubility in Organic Solvents

The solubility of a solid in a liquid is governed by the principle of "like dissolves like," which is a simplified expression of the complex interplay of intermolecular forces between the solute and the solvent.[9] The overall free energy change of dissolution (ΔG_sol) must be negative for solubility to occur, and this is dependent on the enthalpy (ΔH_sol) and entropy (ΔS_sol) of the process.

Key factors influencing the solubility of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine include:

• Solvent Polarity: Polar solvents will better solvate the polar triazolopyrazine core, while non-polar solvents will be more compatible with the fluorobenzyl group.

• Hydrogen Bonding: Protic solvents (e.g., alcohols) can act as hydrogen bond donors to the nitrogen atoms of the heterocyclic core. Aprotic polar solvents (e.g., DMSO, DMF) can act as hydrogen bond acceptors.

• Temperature: For most solids, solubility increases with temperature as the dissolution process is often endothermic.[10]

The following diagram illustrates the key factors influencing the solubility of the target compound.

Caption: Key Factors Influencing Solubility.

Experimental Determination of Solubility

The "gold standard" for determining thermodynamic solubility is the shake-flask method. This method is reliable and allows for the establishment of a true equilibrium between the solid and liquid phases.

Safety and Handling Precautions

Before commencing any experimental work, it is crucial to consult the Safety Data Sheet (SDS) for the compound and all solvents used. Based on the SDS for related compounds, the following general precautions should be taken:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[11]

• Ventilation: Work in a well-ventilated area or a chemical fume hood, especially when handling volatile organic solvents.[12]

• Handling: Avoid inhalation of dust and contact with skin and eyes.[2] In case of accidental exposure, follow the first-aid measures outlined in the SDS.[3]

• Storage: Store the compound in a tightly sealed container in a cool, dry place, protected from light.[12]

Shake-Flask Method: A Step-by-Step Protocol

This protocol outlines the equilibrium shake-flask method for determining the solubility of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine at a specified temperature.

Materials and Equipment:

• 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine (solid)

• Selected organic solvents (e.g., methanol, ethanol, acetonitrile, acetone, ethyl acetate, dichloromethane, DMSO, DMF)

• Analytical balance

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge or filtration apparatus (e.g., syringe filters)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Experimental Workflow:

The following diagram illustrates the experimental workflow for the shake-flask solubility determination.

Caption: Shake-Flask Solubility Determination Workflow.

Procedure:

• Preparation of Saturated Solutions: a. To a series of vials, add a known volume (e.g., 2 mL) of each selected organic solvent. b. Add an excess amount of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine to each vial. The amount should be sufficient to ensure that undissolved solid remains at equilibrium. c. Tightly cap the vials to prevent solvent evaporation.

• Equilibration: a. Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C). b. Shake the vials for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached. It is advisable to perform a preliminary experiment to determine the time required to reach equilibrium.

• Phase Separation: a. After equilibration, remove the vials from the shaker and allow them to stand for a short period to allow the solid to settle. b. Separate the saturated supernatant from the undissolved solid. This can be achieved by: i. Centrifugation: Centrifuge the vials at a high speed to pellet the solid. ii. Filtration: Withdraw the supernatant using a syringe and pass it through a chemically compatible filter (e.g., 0.22 µm PTFE) to remove any suspended particles.

• Quantification: a. Accurately dilute a known volume of the clear supernatant with a suitable solvent (usually the same solvent or a mobile phase component) to bring the concentration within the linear range of the analytical method. b. Analyze the diluted samples by a validated HPLC method to determine the concentration of the dissolved compound. c. Prepare a calibration curve using standard solutions of known concentrations to accurately quantify the solubility.

• Data Reporting: a. Calculate the solubility in mg/mL or mol/L. b. The experiment should be performed in triplicate for each solvent to ensure reproducibility.

Data Presentation and Interpretation

The obtained solubility data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Quantitative Solubility Data

The following table provides a template for presenting the quantitative solubility data.

Solvent	Dielectric Constant	Solubility (mg/mL) at 25°C	Solubility (mol/L) at 25°C	Observations
Polar Protic Solvents
Methanol	32.7	Experimental Data	Experimental Data
Ethanol	24.5	Experimental Data	Experimental Data
Polar Aprotic Solvents
Acetonitrile	37.5	Experimental Data	Experimental Data
Acetone	20.7	Experimental Data	Experimental Data
Dimethylformamide (DMF)	36.7	Experimental Data	Experimental Data
Dimethyl Sulfoxide (DMSO)	46.7	Experimental Data	Experimental Data
Non-Polar/Weakly Polar Solvents
Dichloromethane	9.1	Experimental Data	Experimental Data
Ethyl Acetate	6.0	Experimental Data	Experimental Data
Toluene	2.4	Experimental Data	Experimental Data

Interpretation of Results

• High Solubility in Polar Aprotic Solvents: High solubility in solvents like DMSO and DMF would be expected due to their ability to act as strong hydrogen bond acceptors for the triazolopyrazine core and their capacity to solvate both the polar and non-polar regions of the molecule.

• Moderate to High Solubility in Alcohols: Solvents like methanol and ethanol are expected to be good solvents due to their ability to form hydrogen bonds with the solute.

• Lower Solubility in Non-Polar Solvents: The solubility in non-polar solvents like toluene is expected to be lower, as these solvents cannot effectively solvate the polar heterocyclic core of the molecule.

• Correlation with Polarity: A general trend of increasing solubility with increasing solvent polarity is anticipated, although specific solute-solvent interactions can lead to exceptions.

Conclusion

This technical guide provides a robust framework for the systematic determination and interpretation of the solubility profile of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine in organic solvents. By following the detailed experimental protocol and considering the underlying physicochemical principles, researchers and drug development professionals can generate high-quality, reliable data. This information is indispensable for advancing the development of new chemical entities, from early-stage discovery through to formulation and beyond. The methodologies and insights presented herein are intended to serve as a valuable resource for the scientific community, promoting a deeper understanding of the solubility characteristics of this important class of heterocyclic compounds.

References

• PubChem. 3-(Trifluoromethyl)-1,2,4-triazolo(4,3-a)pyrazine. Available at: [Link]

• Wikipedia. Solubility. Available at: [Link]

• MDPI. Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. Available at: [Link]

• Beilstein Journals. Synthesis and characterisation of new antimalarial fluorinated triazolopyrazine compounds. Available at: [Link]

• PMC. Design, Synthesis, and Biological Evaluation of[1][2][3]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Available at: [Link]

• Frontiers. Design, Synthesis, and Biological Evaluation of[1][2][3]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Available at: [Link]

• RSC Publishing. Discovery of[1][2][3]triazolo[4,3-a]pyrazine derivatives bearing a 4-oxo-pyridazinone moiety as potential c-Met kinase inhibitors. Available at: [Link]

• OMICS International. How Polarity Influences Chemical Reactions and Intermolecular Forces. Available at: [Link]

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• 5. BJOC - Synthesis and characterisation of new antimalarial fluorinated triazolopyrazine compounds [beilstein-journals.org]
• 6. Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Notes & Protocols: Advanced Crystallization Methods for the Purification of Sitagliptin Intermediates

Abstract

This comprehensive guide provides an in-depth exploration of advanced crystallization methodologies for the purification of key chiral intermediates in the synthesis of Sitagliptin. As a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor, the therapeutic efficacy of Sitagliptin is critically dependent on its stereochemical purity. This document moves beyond standard protocols to explain the underlying principles of various crystallization techniques, including classical resolution, cooling crystallization, anti-solvent precipitation, and the control of polymorphism. Detailed, step-by-step protocols are provided for researchers, scientists, and drug development professionals, aiming to equip them with the knowledge to design and optimize robust and efficient purification strategies for Sitagliptin intermediates.

Introduction: The Significance of Chirality in Sitagliptin

Sitagliptin is a widely prescribed oral hypoglycemic agent for the management of type 2 diabetes mellitus.[1][2] Its mechanism of action involves the inhibition of the DPP-4 enzyme, which in turn increases the levels of active incretin hormones, stimulating insulin secretion and reducing glucagon levels in a glucose-dependent manner. The Sitagliptin molecule possesses a single chiral center at the β-amino acid moiety, and its biological activity resides exclusively in the (R)-enantiomer. Consequently, the synthesis and purification of enantiomerically pure intermediates are of paramount importance in the manufacturing of this drug.

Crystallization stands out as a powerful and economically viable technique for the purification and chiral resolution of pharmaceutical intermediates. It not only enhances chemical purity by removing process-related impurities but can also be tailored to isolate the desired enantiomer from a racemic mixture. This guide will delve into the practical application of various crystallization techniques for Sitagliptin intermediates.

Foundational Crystallization Strategies for Sitagliptin Intermediates

The choice of crystallization method is contingent on the specific properties of the Sitagliptin intermediate, including its solubility profile, thermal stability, and the nature of the impurities to be removed.

Cooling Crystallization

This is one of the most common crystallization techniques, leveraging the temperature-dependent solubility of the compound. The intermediate is dissolved in a suitable solvent at an elevated temperature to form a saturated or near-saturated solution. Subsequent controlled cooling reduces the solubility, leading to supersaturation and crystallization of the desired compound.

Causality Behind Experimental Choices:

• Solvent Selection: An ideal solvent will exhibit a significant difference in the solubility of the target compound at high and low temperatures. For Sitagliptin and its salts, alcohols like isopropanol and ethanol are frequently employed.[3][4]

• Cooling Rate: A slow cooling rate is generally preferred to promote the growth of larger, more ordered crystals with higher purity. Rapid cooling can lead to the formation of smaller, less pure crystals or even amorphous precipitation.[3]

• Seeding: Introducing a small quantity of pure crystals (seed crystals) of the desired polymorph can induce crystallization at a lower level of supersaturation, providing better control over the crystal form and size distribution.[4]

Anti-Solvent Crystallization

This method is particularly useful when the desired compound has high solubility in a given solvent even at low temperatures. It involves the addition of a miscible "anti-solvent" in which the compound is poorly soluble, thereby inducing precipitation.[3][4]

Causality Behind Experimental Choices:

• Solvent-Anti-Solvent System: The primary solvent should completely dissolve the intermediate, while the anti-solvent must be miscible with the primary solvent but have low solvating power for the intermediate. Common anti-solvents include esters like ethyl acetate or alkanes like n-hexane.[3]

• Addition Rate: The anti-solvent should be added slowly and with vigorous stirring to ensure uniform mixing and prevent localized high supersaturation, which can lead to the formation of amorphous material or "oiling out."[3]

Chiral Resolution via Diastereomeric Salt Crystallization

For racemic mixtures of Sitagliptin intermediates, chiral resolution through the formation of diastereomeric salts is a robust and widely used technique. This process involves reacting the racemic base (the Sitagliptin intermediate) with a chiral acid to form a pair of diastereomeric salts. These diastereomers exhibit different physicochemical properties, most importantly, different solubilities, which allows for their separation by fractional crystallization.[2][5]

The Underlying Principle: The separation is driven by the difference in the crystal lattice energies of the two diastereomeric salts. The less soluble diastereomer will crystallize preferentially from the solution, leaving the more soluble diastereomer in the mother liquor.

Protocol: Chiral Resolution of a Racemic Sitagliptin Intermediate

This protocol is a generalized procedure based on the principles of diastereomeric salt resolution using a chiral resolving agent like (-)-di-p-toluoyl-L-tartaric acid.[2]

Materials:

• Racemic Sitagliptin intermediate

• (-)-Di-p-toluoyl-L-tartaric acid (or other suitable chiral acid)

• Methanol (or other suitable solvent)

• Ethyl acetate (for washing)

• Aqueous sodium bicarbonate solution

• Dichloromethane (or other suitable extraction solvent)

Procedure:

• Salt Formation: Dissolve the racemic Sitagliptin intermediate in methanol at an elevated temperature (e.g., 50-60 °C). In a separate vessel, dissolve an equimolar amount of (-)-di-p-toluoyl-L-tartaric acid in methanol.

• Crystallization: Slowly add the chiral acid solution to the solution of the racemic intermediate with continuous stirring. Allow the mixture to cool slowly to room temperature. The less soluble diastereomeric salt will begin to crystallize.

• Maturation: For complete crystallization, the mixture can be further cooled to 0-5 °C and stirred for several hours.

• Isolation: Filter the precipitated diastereomeric salt and wash the filter cake with a small amount of cold methanol or ethyl acetate to remove residual mother liquor.

• Dissociation (Liberation of the Free Base): Suspend the isolated diastereomeric salt in a mixture of water and dichloromethane. Add an aqueous solution of a base (e.g., sodium bicarbonate) to neutralize the chiral acid and liberate the free (R)-Sitagliptin intermediate.

• Extraction and Isolation: The enantiomerically enriched Sitagliptin intermediate will partition into the organic layer. Separate the organic layer, wash with water, dry over a suitable drying agent (e.g., anhydrous sodium sulfate), and concentrate under reduced pressure to obtain the purified (R)-intermediate.

• Purity Analysis: Determine the enantiomeric excess (e.e.) of the product using a suitable chiral HPLC method.

Controlling Polymorphism in Sitagliptin Phosphate Crystallization

The final active pharmaceutical ingredient (API) is often the phosphate salt of Sitagliptin. Sitagliptin phosphate is known to exist in multiple crystalline forms, or polymorphs.[6][7] Different polymorphs can have different physical properties, including solubility, dissolution rate, and stability, which can impact the bioavailability and shelf-life of the final drug product. Therefore, controlling the crystallization process to consistently produce the desired polymorph is a critical step.

Key Parameters Influencing Polymorphism:

• Solvent System: The choice of solvent (e.g., acetone, acetonitrile, or mixtures with water) can dictate which polymorphic form is favored.[8]

• Temperature: Different polymorphs can be stable at different temperatures.[6][7]

• Supersaturation: The level of supersaturation can influence the nucleation of different polymorphs.

• Stirring/Agitation: The hydrodynamics of the crystallization process can affect crystal growth and potentially the polymorphic form.

Protocol: Preparation of Anhydrous Crystalline Form I of Sitagliptin Phosphate

This protocol is adapted from patent literature describing the preparation of a specific anhydrous polymorph.[8]

Materials:

• Sitagliptin free base

• Phosphoric acid

• Ethanol

• Water

Procedure:

• Dissolution: Dissolve Sitagliptin free base (e.g., 10.0 g) in ethanol (e.g., 42 mL) to obtain a clear solution.

• Acidification: In a separate vessel, prepare a solution of phosphoric acid (e.g., 2.8 g) in water (e.g., 13.6 mL).

• Precipitation: Slowly add the phosphoric acid solution to the Sitagliptin free base solution at room temperature (~25 °C) with stirring. A suspension of Sitagliptin phosphate will form.

• Crystallization and Maturation: Stir the resulting suspension at room temperature for an extended period (e.g., 8 hours) to allow for complete crystallization and conversion to the desired polymorphic form.

• Isolation: Filter the crystalline solid.

• Washing: Wash the filter cake with ethanol.

• Drying: Dry the crystals in a vacuum oven at approximately 40 °C for 6 hours to obtain anhydrous crystalline Form I of Sitagliptin phosphate.

• Characterization: Confirm the polymorphic form using analytical techniques such as X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

Data Presentation and Visualization

Table 1: Solvent Systems for Sitagliptin Intermediate Purification

Intermediate/Salt	Solvent System	Technique	Reference(s)
Sitagliptin Intermediate	Ethanol:Water	Recrystallization	[1]
Sitagliptin Hydrochloride	Isopropanol, Ethanol	Cooling Crystallization	[3][4]
Sitagliptin Phosphate	Acetone or Acetonitrile	Cooling Crystallization	[8]
Racemic Sitagliptin	Methanol	Chiral Resolution	[2][9]
Sitagliptin Malate	Ethyl Acetate	Recrystallization	[10]

Diagrams

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Crystallization.

Caption: General Workflow for the Optimization of Crystallization Conditions.

Conclusion

The purification of Sitagliptin intermediates through crystallization is a multi-faceted process that requires a deep understanding of the principles of solubility, phase equilibria, and stereochemistry. By carefully selecting the appropriate crystallization technique—be it cooling crystallization, anti-solvent addition, or diastereomeric salt resolution—and meticulously controlling key process parameters, researchers can achieve high levels of both chemical and enantiomeric purity. The protocols and insights provided in this guide serve as a robust starting point for the development and optimization of crystallization processes for Sitagliptin intermediates, ultimately contributing to the efficient and cost-effective manufacturing of this vital antidiabetic medication.

References

• Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. (2021). PMC. [Link]

• (PDF) Synthesis of Sitagliptin. (n.d.). ResearchGate. [Link]

• (PDF) Synthesis of Sitagliptin. (n.d.). Academia.edu. [Link]

• Crystalline salts of sitagliptin - EP 2650298 A1. (2009). European Patent Office. [Link]

• Preparation of sitagliptin intermediate - WO2009064476A1. (n.d.).

• Practical Asymmetric Synthesis of Sitagliptin Phosphate Monohydrate. (2018). MDPI. [Link]

• Method for preparing sitagliptin phosphate anhydrous crystal form I - CN103421011A. (n.d.).
• Chiral resolution method of sitagliptin intermediate - CN102363599A. (n.d.).

• Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. (2021). RSC Publishing. [Link]

• Process for the preparation of sitagliptin and its intermediates - WO2010122578A2. (n.d.).

• Crystalline salts of sitagliptin - EP 2586782 B2. (2017). European Patent Office. [Link]

• Intermediates of sitagliptin and preparation process thereof - EP2647624A1. (n.d.).

• Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents. (2012). Semantic Scholar. [Link]

• METHOD FOR PREPARING INTERMEDIATE COMPOUND OF SITAGLIPTIN - EP 3045459 B1. (2014).

• Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. (2021). PMC. [Link]

• First-generation sitagliptin process synthesis. (n.d.). ResearchGate. [Link]

• Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents. (2015). Journal of Crystallization Process and Technology. [Link]

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• 1. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. WO2010122578A2 - Process for the preparation of sitagliptin and its intermediates - Google Patents [patents.google.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents | IntechOpen [intechopen.com]
• 8. CN103421011A - Method for preparing sitagliptin phosphate anhydrous crystal form I - Google Patents [patents.google.com]
• 9. Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. data.epo.org [data.epo.org]

Application Note: Solvent-Driven Optimization in Triazolopyrazine Scaffold Synthesis

Executive Summary

The [1,2,4]triazolo[4,3-a]pyrazine and [1,2,4]triazolo[1,5-a]pyrazine scaffolds are privileged, nitrogen-rich heterocycles central to modern medicinal chemistry. They serve as the core pharmacophore in the blockbuster anti-diabetic drug sitagliptin, potent dual c-Met/VEGFR-2 inhibitors, and emerging antimalarial agents[1]. The construction of these fused bicyclic systems requires precise control over reaction thermodynamics and intermediate stabilization. This guide provides an authoritative, causality-driven analysis of how solvent selection dictates yield, regioselectivity, and scalability during triazolopyrazine ring formation.

Mechanistic Causality in Solvent Selection

The synthesis of a triazolopyrazine ring is typically a multi-step process involving nucleophilic aromatic substitution (SNAr), intermediate acylation, and a final cyclodehydration step. Each phase imposes strict physicochemical demands on the solvent environment.

• Step 1: Nucleophilic Aromatic Substitution (SNAr) The synthesis invariably initiates with the displacement of a halogen (e.g., 2-chloropyrazine) by hydrazine hydrate. Ethanol is the universally preferred solvent for this step[1]. Causality: Hydrazine hydrate is highly aqueous. Ethanol acts as a miscible bridge, completely solubilizing both the organic chloropyrazine and the aqueous nucleophile to ensure a homogenous reaction mixture. Furthermore, ethanol’s boiling point (78–85 °C) provides an optimal thermal ceiling; refluxing at this temperature supplies sufficient activation energy for the SNAr of the electron-deficient pyrazine without inducing pyrazine ring-opening or poly-substitution side reactions.

• Step 2: Acylation and Intermediate Stabilization The subsequent reaction of 2-hydrazinopyrazine with acylating agents (e.g., ethyl trifluoroacetate or acyl chlorides) requires a polar aprotic solvent. Acetonitrile or Dichloromethane (DCM) are highly effective here[2]. Causality: Acetonitrile stabilizes the polar transition state during hydrazide formation. Unlike protic solvents, it does not compete as a nucleophile against the acylating agent, preventing the formation of unwanted ester byproducts.

• Step 3: Cyclodehydration (Ring Closure) The final ring closure to form the triazole moiety is a dehydration step. When using orthoesters (e.g., triethyl orthoacetate or triethoxymethane), the reaction is optimally run in non-polar solvents like Toluene [1]. Causality: Toluene enables the azeotropic removal of the alcohol and water byproducts via a Dean-Stark apparatus. According to Le Chatelier's principle, continuously removing these volatile byproducts drives the equilibrium toward the fully cyclized triazolopyrazine, preventing the reaction from stalling at the uncyclized imidate intermediate.

Logical workflow for triazolopyrazine synthesis highlighting critical solvent interventions.

Quantitative Analysis of Solvent Efficacy

The choice of solvent during the final cyclodehydration step drastically alters the reaction kinetics and impurity profile. Table 1 summarizes the quantitative impact of solvent selection when reacting 2-hydrazinopyrazine with triethyl orthoacetate.

Table 1: Solvent Effects on Cyclodehydration of 2-Hydrazinopyrazine

Solvent System	Temperature	Time (h)	Yield (%)	Mechanistic Causality & Observation
Neat (No Solvent)	120 °C	2	80 - 85	High thermal energy drives rapid cyclization, but leads to tar formation and difficult purification.
Toluene	110 °C	4	90 - 95	Optimal. Allows azeotropic removal of volatile byproducts (EtOH/H₂O), pushing the equilibrium forward cleanly.
Ethanol	78 °C	12	40 - 50	Reversible condensation competes with cyclization; insufficient thermal energy to drive complete dehydration.
Acetonitrile	82 °C	8	60 - 65	Good solubility and transition state stabilization, but lacks the azeotropic driving force for final dehydration.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific in-process controls (IPCs) to ensure mechanistic fidelity at each step.

Mechanistic steps of triazolopyrazine ring closure via orthoester condensation.

Protocol A: Synthesis of 2-Hydrazinopyrazine (SNAr)

• Preparation: Charge a round-bottom flask with 2-chloropyrazine (1.0 equiv) and absolute ethanol (10 mL/g of substrate).

• Nucleophile Addition: Slowly add hydrazine hydrate (80% aqueous solution, 3.0 equiv) dropwise at room temperature. Note: The excess hydrazine acts as both the nucleophile and the acid scavenger for the generated HCl.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 85 °C for 4 hours.

• Self-Validating IPC: Monitor the reaction via TLC (DCM:MeOH 9:1). The reaction is deemed complete when the UV-active starting material spot (high Rf) is entirely consumed, replaced by a highly polar, ninhydrin-positive spot (low Rf) corresponding to the hydrazine derivative.

• Isolation: Concentrate the ethanol under reduced pressure. Recrystallize the crude residue from a mixture of ethanol/diethyl ether to yield pure 2-hydrazinopyrazine as a crystalline solid.

Protocol B: Cyclodehydration to [1,2,4]Triazolo[4,3-a]pyrazine

• Preparation: Suspend the isolated 2-hydrazinopyrazine (1.0 equiv) in anhydrous toluene (15 mL/g).

• Reagent Addition: Add triethoxymethane (triethyl orthoformate, 1.5 equiv) to the suspension.

• Azeotropic Distillation: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to 110 °C (reflux).

• Self-Validating IPC: Monitor the reaction via LC-MS. Initially, the mass of the imidate intermediate ( [M+H]+ = Theoretical Mass + 102 Da) will appear. The reaction is validated as complete when this intermediate mass fully transitions to the cyclized mass (loss of 46 Da for EtOH and 18 Da for H₂O). Furthermore, the collection of the theoretical volume of ethanol in the Dean-Stark trap serves as a physical macroscopic validation of reaction progress.

• Isolation: Cool the mixture to 0 °C. The triazolopyrazine product will precipitate from the toluene. Filter, wash with cold hexanes, and dry under vacuum.

Advanced Solvent Considerations: Late-Stage Functionalization

For late-stage functionalization (LSF) of the synthesized triazolopyrazine core—such as radical fluoroalkylation using Diversinate™ salts—a biphasic or highly polar solvent mixture is strictly required. A 1:1 mixture of Dichloromethane (DCM) and Dimethyl Sulfoxide (DMSO) is optimal[3].

Causality: DCM effectively solubilizes the organic triazolopyrazine scaffold, while DMSO is necessary to dissolve the highly polar, inorganic zinc or sodium sulfinate salts. This co-solvent system allows photoredox or radical disproportionation mechanisms to proceed efficiently in a unified phase. Furthermore, utilizing less polar solvents can inadvertently alter the regioselectivity of the radical attack, promoting unwanted tele-substitution isomers rather than the desired ipso-substitution at the pyrazine ring[4].

References

• Source: nih.
• Source: nih.
• Source: mdpi.
• Source: acs.

Sources

• 1. Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of New Triazolopyrazine Antimalarial Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Controlling Regioselectivity inTriazolo[4,3-a]pyrazine Synthesis

Technical Support Center: Controlling Regioselectivity in[1][2][3]Triazolo[4,3-a]pyrazine Synthesis

Welcome to the technical support center for the synthesis of[1][2][3]triazolo[4,3-a]pyrazines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for controlling regioselectivity in this critical synthetic transformation. The[1][2][3]triazolo[4,3-a]pyrazine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents.[2][4][5] Achieving the desired regiochemical outcome is paramount for accessing the target molecule and ensuring its biological activity.

This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this important heterocyclic system.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of[1][2][3]triazolo[4,3-a]pyrazines, with a focus on regiochemical control.

Issue 1: Poor or Incorrect Regioselectivity

Question: My reaction is producing a mixture of regioisomers, or the major product is the undesired isomer. How can I improve the regioselectivity?

Answer: The regioselectivity in the synthesis of[1][2][3]triazolo[4,3-a]pyrazines is primarily governed by the electronic and steric properties of the substituents on the pyrazine ring.[1] The most common synthetic route involves the cyclization of a 2-hydrazinopyrazine intermediate. The initial nucleophilic attack of the hydrazine onto the pyrazine precursor and the subsequent cyclization step are the key regiochemistry-determining steps.

Potential Causes and Solutions:

• Electronic Effects of Substituents: The electron density of the pyrazine ring is a critical factor.[1]

  • Electron-Withdrawing Groups (EWGs): EWGs on the pyrazine ring activate it towards nucleophilic aromatic substitution (SNAr). The position of the EWG will direct the incoming nucleophile (hydrazine). For instance, in a dichloropyrazine, the chlorine atom most activated by an adjacent EWG will be preferentially substituted.

  • Electron-Donating Groups (EDGs): EDGs increase the electron density of the ring, making it more susceptible to electrophilic attack, though this is less common for this synthesis.[1] However, their position can still influence the nucleophilicity of the ring nitrogens, which can affect the subsequent cyclization step.

• Steric Hindrance: Bulky substituents near a reaction site can hinder the approach of the nucleophile, favoring substitution at a less sterically encumbered position.[6]

Experimental Protocol to Enhance Regioselectivity:

• Careful Selection of Starting Materials:

  • To favor a specific regioisomer, strategically place EWGs (e.g., -NO₂, -CN, -CF₃) or EDGs (e.g., -OCH₃, -NH₂) on the pyrazine starting material to direct the initial hydrazinolysis to the desired position.

  • Consider the steric bulk of your substituents. A larger group will direct the reaction away from its adjacent position.

• Modification of Reaction Conditions:

  • Solvent: The polarity of the solvent can influence the reaction rate and selectivity. Aprotic polar solvents like DMF or DMSO can facilitate SNAr reactions.

  • Temperature: Lowering the reaction temperature can sometimes increase selectivity by favoring the kinetically controlled product.

  • Catalyst: While not always necessary, the use of a base or a transition metal catalyst in the initial hydrazinolysis step can sometimes improve regioselectivity.[7]

Issue 2: Low Yield of the Desired Regioisomer

Question: I have achieved the correct regioselectivity, but the overall yield of my target[1][2][3]triazolo[4,3-a]pyrazine is low. What can I do to improve it?

Answer: Low yields can be attributed to several factors, including incomplete conversion, side reactions, or difficulties in product isolation.

Potential Causes and Solutions:

• Incomplete Reaction:

  • Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

  • Reaction Time and Temperature: If the reaction stalls, consider extending the reaction time or cautiously increasing the temperature.[8] For the cyclization step, which often requires acidic or thermal conditions, ensure the conditions are sufficient for complete conversion.

• Side Reactions:

  • Dimerization/Polymerization: The highly reactive intermediates can sometimes self-condense or react with starting materials to form undesired oligomers. Running the reaction at a lower concentration might mitigate this.

  • Hydrolysis: If your starting materials or intermediates are sensitive to water, ensure you are using anhydrous solvents and an inert atmosphere (e.g., nitrogen or argon).

• Product Isolation:

  • Work-up Procedure: Ensure an appropriate work-up procedure to efficiently extract the product. The choice of extraction solvent and the number of extractions are crucial.[8]

  • Purification: Column chromatography is a common method for purifying triazine derivatives.[8] The choice of eluent is critical for good separation from byproducts and any unreacted starting materials.

Issue 3: Formation of Side Products

Question: I am observing significant formation of side products in my reaction. What are they likely to be and how can I minimize their formation?

Answer: The formation of side products is a common issue. Identifying these byproducts can provide valuable insight into the reaction mechanism and help in optimizing the conditions.

Common Side Products and Mitigation Strategies:

• Uncyclized Hydrazinopyrazine: This indicates that the cyclization step is incomplete.

  • Solution: Ensure the cyclization conditions are sufficiently forcing. This may involve using a stronger acid catalyst, higher temperatures, or a dehydrating agent like phosphorus oxychloride (POCl₃).[2][9]

• Oxadiazole Intermediates: In some synthetic routes, an oxadiazole can form as a stable intermediate that may be difficult to convert to the desired triazolopyrazine.[2][9]

  • Solution: The ring-opening of the oxadiazole and subsequent cyclization to the triazolopyrazine often requires specific conditions, such as treatment with a strong acid.[2]

• Hydrolyzed Products: If water is present, the hydrazino group or other functional groups on the pyrazine ring can be hydrolyzed.

  • Solution: Use anhydrous solvents and reagents, and perform the reaction under an inert atmosphere.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the formation of[1][2][3]triazolo[4,3-a]pyrazines and where does regioselectivity come into play?

A1: The most common synthesis involves two key steps:

• Nucleophilic Aromatic Substitution (SNAr): A hydrazine derivative displaces a leaving group (typically a halide) on the pyrazine ring to form a 2-hydrazinopyrazine intermediate. The regioselectivity of this step is determined by the electronic and steric environment of the pyrazine ring.[1]

• Intramolecular Cyclization: The 2-hydrazinopyrazine then undergoes an intramolecular cyclization to form the fused triazole ring. This is often promoted by acid or heat.

The overall regiochemical outcome is a direct consequence of the initial SNAr step.

Caption: Key steps in[1][2][3]triazolo[4,3-a]pyrazine synthesis.

Q2: How do I choose the right starting materials to favor a specific regioisomer?

A2: The choice of the substituted pyrazine is crucial.

• For substitution at a specific position: Ensure that this position is activated by a strong electron-withdrawing group (EWG) relative to other potential leaving groups. For example, in a 2,5-dichloropyrazine with an EWG at the 3-position, substitution will be favored at the 2-position.

• Consider steric factors: If two positions are electronically similar, a less sterically hindered position will be more reactive.

Substituent at C3 on a 2,5-Dichloropyrazine	Predicted Major Isomer (Substitution at C2 vs. C5)	Rationale
-NO₂ (Strong EWG)	C2-substituted	Strong electronic activation at the adjacent C2 position.
-CH₃ (Weak EDG)	Mixture, slight preference for C5	Minimal electronic differentiation, steric hindrance from CH₃ might slightly disfavor C2.
-C(CH₃)₃ (Bulky group)	C5-substituted	Significant steric hindrance at the C2 position.

Q3: What analytical techniques are best for determining the regiochemical outcome?

A3: A combination of spectroscopic techniques is generally required to unambiguously determine the structure of the regioisomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools. The chemical shifts and coupling patterns of the protons and carbons on the pyrazine ring will be distinct for each regioisomer. 2D NMR techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) can be particularly useful for confirming through-space proximity of protons, which can help in assigning the correct structure.

• Mass Spectrometry (MS): While MS will give the same molecular weight for both isomers, fragmentation patterns can sometimes differ, providing clues to the structure.[10][11] High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition.

• X-ray Crystallography: If a suitable single crystal can be obtained, X-ray crystallography provides definitive proof of the regiochemistry.[12]

Caption: Recommended workflow for regioisomer analysis.

Q4: Are there any alternative synthetic routes to[1][2][3]triazolo[4,3-a]pyrazines that offer better regiocontrol?

A4: Yes, while the condensation of 2-hydrazinopyrazines is the most common, other methods have been developed. For instance, a sequential electrochemical-photochemical synthesis has been reported, which proceeds through a tetrazole intermediate.[3] This route may offer different regioselectivity based on the substitution pattern of the starting tetrazole and pyrazine. Additionally, one-pot oxidative cyclization reactions of aldehydes with 2-hydrazinopyridine have been developed for the analogous pyridine system, and similar strategies could potentially be adapted for pyrazines.[13]

References

• BenchChem. The Position of Power: How Substituents Dictate Pyrazine Ring Reactivity.
• MDPI. Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives.
• ResearchGate. Synthesis of 1,2,4-triazolo[4,3-a]pyridine derivatives via one-pot...
• Wiley Online Library. Sequential, Electrochemical‐Photochemical Synthesis of 1,2,4‐Triazolo‐[4,3‐a]pyrazines.
• ResearchGate. Electrophilic acetylation and formylation of pyrrolo[1,2-a]pyrazines: substituent effects on regioselectivity.

• SFERA. Regioselective one-pot synthesis of 9-alkyl-6-chloropyrido[3,2-e][1][2][3]triazolo-[4,3-a]pyrazines. Reactivity of aliphatic and aromatic hydrazides. Available from:

• ScienceDirect. New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry.

• PMC. Design, Synthesis, and Biological Evaluation of[1][2][3]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Available from:

• Organic Chemistry Portal. Synthesis of 1,2,4-triazolo[4,3-a]pyridines.

• ResearchGate. Proposed mechanism for the formation of[1][2][3]-triazolo [4,3-a]-pyrimidines. Available from:

• BenchChem. Troubleshooting guide for the synthesis of monosubstituted 1,2,4-triazines.
• Chemistry Stack Exchange. Regioselectivity of electrophilic aromatic substitution in imidazo[1,2-a]pyrazine.
• RSC Publishing. Neighboring group effect of pyridazine and pyrazine rings for π-facial selectivity in the reactions of fused isopropylidenenorbornene systems with electrophilic reagents.

• ACS Publications. Synthesis of[1][2][3]Triazolo[4,3-α]piperazines via Highly Reactive Chloromethyloxadiazoles. Available from:

• ResearchGate. Comprehensive UHPLC-MS screening methods for the analysis of triazolopyrazine precursor and its nitroso-genotoxic derivative in sitagliptin pharmaceutical formulation | Request PDF.
• PubMed. Comprehensive UHPLC-MS screening methods for the analysis of triazolopyrazine precursor and its genotoxic nitroso-derivative in sitagliptin pharmaceutical formulation.

• ResearchGate. Scheme 20a Synthesis of[1][2][3]triazolo[4,3-a]pyrazine derivatives. Available from:

• RSC Publishing. pyrimidinium- and[1][2][3]triazolo[4,3-a]pyrazinium-3-aminides. Available from:

• ResearchGate. Effects of the Pyridine 3-Substituent on Regioselectivity in the Nucleophilic Aromatic Substitution Reaction of 3-Substituted 2,6-Dichloropyridines with 1-Methylpiperazine Studied by a Chemical Design Strategy | Request PDF.
• MDPI. Synthesis of New Triazolopyrazine Antimalarial Compounds.
• ResearchGate. Synthesis of triazolo[4,3-a]pyrazine derivatives. Reagents and conditions.
• PMC. Direct (LC-)MS Identification of Regioisomers from C–H Functionalization by Partial Isotopic Labeling.

• КиберЛенинка. SYNTHESIS, CHARACTERIZATION AND ANTIBACTERIAL ACTIVITY OF[1][2][3]TRIAZOLO[4,3-B][1][2][3][14]TETRAZINE DERIVATIVES. Available from:

• Semantic Scholar. Regioselective Synthesis of Triazolo[3,4-e] purine Derivatives and their Anti-Cancer Activity against NCI-60 Cell Lines.

• GitHub. Synthesis of 5-chloro-[1][2][3]triazolo[4,3-a]pyrazine (TZ 2-1) #326. Available from:

• MDPI. Efficient Synthesis and X-ray Structure of[1][2][3]Triazolo[4,3-a]pyridines via Oxidative Cyclization Using N-Chlorosuccinimide (NCS). Available from:

• PubMed. Analysis of the Isomers of New Chiral Psychoactive Substances Using Enantioselective High-Performance Liquid Chromatography-Mass Spectrometry.
• PMC. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.

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Thermal stability issues of 3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine

Technical Support Center: 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine

A Guide to Understanding and Managing Thermal Stability

Welcome to the technical support center for 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine. As a Senior Application Scientist, I've designed this guide to provide you with in-depth technical assistance and practical solutions for potential thermal stability challenges you may encounter during your research and development activities. The[1][2][3]triazolo[4,3-a]pyrazine core is a valuable scaffold in medicinal chemistry, known for its wide range of biological activities.[4][5][6][7][8][9] However, like many nitrogen-rich heterocyclic compounds, its behavior at elevated temperatures can be a critical experimental parameter.

This guide is structured in a question-and-answer format to directly address the specific issues you might face. We will delve into the causality behind experimental choices and provide self-validating protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the expected thermal stability of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine?

While specific thermal decomposition data for 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine is not extensively reported in the literature, we can infer its likely behavior based on related structures. Generally, the thermal stability of triazolo-fused heterocycles is influenced by factors such as the nature of substituents and the presence of intermolecular interactions.[10] For instance, some energetic salts based on a fused-triazole backbone exhibit high thermal decomposition temperatures, ranging from 202°C to 293°C.[10] Studies on other substituted triazinones have shown stability up to a range of 241–296°C in air.

However, it is crucial to experimentally determine the thermal stability of your specific batch of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine, as impurities from synthesis or residual solvents can significantly impact its decomposition profile.

Q2: I am observing unexpected degradation of my compound during a reaction at elevated temperatures. What could be the cause?

Unexpected degradation at elevated temperatures can stem from several factors beyond simple thermal decomposition. Here are some potential causes:

• Reaction with Other Reagents: The compound may be reacting with other components in your reaction mixture at higher temperatures, leading to byproducts.

• Solvent Effects: The choice of solvent can influence thermal stability. Polar, protic solvents might facilitate degradation pathways that are not observed in aprotic or non-polar solvents.

• Presence of Catalysts: Metal-based catalysts or even trace amounts of acidic or basic impurities can lower the decomposition temperature.

• Atmosphere: The presence of oxygen can lead to oxidative degradation pathways, which may not occur under an inert atmosphere (e.g., nitrogen or argon).[2]

To troubleshoot this, consider running control experiments where the compound is heated in the reaction solvent alone, and under an inert atmosphere, to isolate the effect of the reaction conditions.

Q3: How can I determine the precise decomposition temperature of my compound?

The most direct way to determine the decomposition temperature is through thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature. A sharp decrease in mass indicates decomposition. The onset temperature of this mass loss is often reported as the decomposition temperature.

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated. Decomposition is typically observed as a sharp exothermic or endothermic peak.

For a comprehensive understanding, it is recommended to perform these analyses under both an inert (nitrogen) and an oxidative (air) atmosphere.[2]

Q4: What are the likely degradation products if my compound decomposes?

The decomposition of nitrogen-rich heterocycles can be complex. Based on studies of similar structures, potential degradation pathways could involve the cleavage of the triazole or pyrazine rings.[1][11] Gaseous products such as nitrogen (N₂), hydrogen cyanide (HCN), and various fluorinated aromatic fragments could be formed.[1] The solid residue could consist of polymeric materials or carbonaceous char.

Identifying the degradation products is crucial for understanding the decomposition mechanism. This can be achieved using techniques like Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS), which analyzes the volatile fragments produced upon heating.[2]

Troubleshooting Guides

Guide 1: Investigating Unexpected Color Change Upon Heating

Issue: You observe a significant color change (e.g., from white to yellow or brown) when heating your sample of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine, even below the expected decomposition temperature.

Potential Cause: This could be an early sign of thermal degradation or the presence of impurities that are less stable.

Troubleshooting Workflow:

Sources

• 1. Mechanism, Kinetics and Thermodynamics of Decomposition for High Energy Derivatives of [1,2,4]Triazolo[4,3-b][1,2,4,5]tetrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, thermal property and antifungal evaluation of pyrazine esters - Arabian Journal of Chemistry [arabjchem.org]
• 3. Synthesis of 3-Trifluoromethyl-5,6-dihydro-[1,2,4]triazolo Pyrazine Derivatives and Their Anti-Cancer Studies | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. BJOC - Synthesis and characterisation of new antimalarial fluorinated triazolopyrazine compounds [beilstein-journals.org]
• 6. Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 8. researchgate.net [researchgate.net]
• 9. New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry - Arabian Journal of Chemistry [arabjchem.org]
• 10. par.nsf.gov [par.nsf.gov]
• 11. researchgate.net [researchgate.net]

Preventing degradation of fluorobenzyl triazolopyrazine during storage

Welcome to the Technical Support Center for API Stability and Formulation. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals dealing with the storage stability of fluorobenzyl triazolopyrazine derivatives (such as the DPP-4 inhibitor Sitagliptin).

Below, you will find an in-depth mechanistic analysis, troubleshooting FAQs, and validated analytical methodologies to prevent the degradation of this critical pharmacophore.

Diagnostic Workflow: Triazolopyrazine Degradation

Caption: Workflow for diagnosing and mitigating triazolopyrazine degradation.

Troubleshooting Guide & FAQs

Q1: What are the primary degradation pathways for fluorobenzyl triazolopyrazine APIs during storage? A1: The fluorobenzyl triazolopyrazine scaffold is susceptible to three primary degradation routes under standard and accelerated storage conditions:

• Amide Bond Cleavage: Hydrolytic cleavage occurs between the N7 position of the triazolopyrazine moiety and the carbonyl group. This releases the free triazolopyrazine precursor (a secondary amine) and a corresponding butanoic acid derivative 1.

• Oxidative Degradation: Exposure to atmospheric oxygen and trace transition metals leads to the oxidation of the triazolopyrazine ring, forming dehydrated and oxidized degradants 1.

• Nitrosation (Critical Risk): The most severe degradation pathway involves the released secondary amine reacting with trace nitrites to form N-nitroso-triazolopyrazine (NTTP). NTTP is a highly genotoxic nitrosamine impurity with a strictly enforced regulatory limit of 37 ng/day 2.

Q2: Why does NTTP form, and what are the critical trigger factors in a formulation? A2: NTTP formation is a classical nitrosation reaction driven by specific environmental and chemical triggers during storage 2:

• Nitrite Sources: Trace nitrites are ubiquitous in common excipients (e.g., microcrystalline cellulose, croscarmellose sodium). These act as the primary nitrosating agents.

• pH Microenvironment: The reaction is highly pH-dependent. In slightly acidic microenvironments, nitrites are converted to nitrous acid ( HNO2​ ), which subsequently dehydrates to form the highly reactive nitrosonium ion ( NO+ ).

• Air Exposure: Oxygen facilitates the initial cleavage of the parent API into the secondary amine precursor, providing the necessary substrate for nitrosation.

Q3: How can we analytically detect and quantify these specific degradants? A3: Because the regulatory limit for NTTP is exceptionally low, standard HPLC-UV methodologies are insufficient. A highly sensitive Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method is mandatory 3. By operating a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode (monitoring the m/z 193 transition), you can achieve a Limit of Quantification (LOQ) as low as 0.005 ppm, effectively isolating the NTTP signal from complex formulation matrices 4.

Q4: What formulation and packaging strategies prevent this degradation? A4: Mitigation requires a multi-faceted approach to eliminate the root causes of the chemical reaction:

• Excipient Screening: Mandate the use of low-nitrite grades for all polymeric excipients.

• Microenvironmental pH Control: Incorporate alkalizing agents (e.g., sodium carbonate) to shift the formulation pH above the optimum range for nitrosonium ion formation.

• Nitrosamine Scavengers: Introduce antioxidants (like ascorbic acid) or primary amines that competitively react with nitrites faster than the triazolopyrazine secondary amine.

• Barrier Packaging: Utilize High-Density Polyethylene (HDPE) containers or PVC/PVdC-Al blisters to block moisture and oxygen ingress, which are the primary catalysts for the initial amide cleavage 5.

Quantitative Stability Data

The following table summarizes the kinetic relationship between ICH Q1A storage conditions, triazolopyrazine cleavage, and subsequent NTTP formation rates.

Storage Condition	Timeframe	Triazolopyrazine Cleavage Rate	NTTP Formation Risk	Recommended Action
25°C / 60% RH	24 Months	Low (<0.1%)	Low	Standard HDPE Packaging 5
30°C / 65% RH	12 Months	Moderate (0.1 - 0.5%)	Moderate	Routine UHPLC-MS/MS Monitoring
40°C / 75% RH	6 Months	High (>0.5%)	High (Exceeds 37 ng/day)	Implement pH control & Scavengers 2

Chemical Mechanism of Degradation

Caption: Chemical mechanism of N-nitroso-triazolopyrazine (NTTP) formation during storage.

Protocol: Self-Validating UHPLC-MS/MS Screening for NTTP

To ensure absolute trustworthiness in your stability data, this protocol utilizes an internal standard to create a self-validating analytical system.

Objective: Quantify the triazolopyrazine precursor and NTTP down to a Limit of Quantification (LOQ) of 0.005 ppm.

Step 1: Sample Extraction (Matrix Management)

• Action: Weigh 100 mg of the API or crushed tablet formulation and suspend it in 10 mL of a 50:50 Methanol:Water extraction solvent.

• Causality: This specific solvent ratio ensures complete solubilization of the triazolopyrazine derivatives while intentionally precipitating polymeric excipients (e.g., microcrystalline cellulose). This prevents chromatographic interference and column pressure spikes.

Step 2: Internal Standard Spiking (Self-Validation)

• Action: Spike the sample with 10 µL of isotopically labeled NTTP-d4 (1 µg/mL) prior to filtration.

• Causality: The internal standard acts as a self-validating control. If the final recovery of NTTP-d4 falls outside the strict 80.0%–120.0% range, the run is automatically invalidated due to matrix suppression, ensuring no false negatives occur 3.

Step 3: Chromatographic Separation

• Action: Inject 10 µL onto an Acquity CSH C18 column. Run a gradient mobile phase consisting of 10 mM ammonium formate buffer (pH 3.0) and acetonitrile at a flow rate of 0.4 mL/min.

• Causality: The acidic ammonium formate buffer maintains the analytes in a consistent ionization state, sharpening the peak shape and heavily enhancing protonation in the positive electrospray ionization (+ESI) source.

Step 4: Mass Spectrometry Detection

• Action: Operate a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor the specific transition for NTTP (m/z 193 → product ion) 3.

• Causality: MRM provides extreme specificity, filtering out background noise from the formulation matrix to achieve the ultra-low detection limits required to verify compliance with the 37 ng/day regulatory threshold 4.

References

• Metabolism and Chemical Degradation of New Antidiabetic Drugs (Part II): A Review of Analytical Approaches for Analysis of Gliptins - MDPI.
• Strategy to Assess and Control Nitrosamine Formation in API during Storage: A Sitagliptin Case Study - ACS Public
• Comprehensive UHPLC-MS screening methods for the analysis of triazolopyrazine precursor and its nitroso-genotoxic derivative in sitagliptin pharmaceutical formulation - ResearchG
• Strategy to Assess and Control Nitrosamine Formation in API during Storage: A Sitagliptin Case Study - ResearchG
• Public Assessment Report - Geneesmiddeleninform

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]

Reference Data & Comparative Studies

Part 1: Mechanistic Spectral Fingerprinting: The Bicyclic Effect

The[1,2,4]triazolo[4,3-a]pyrazine ring is a highly versatile fused bicyclic heterocycle that serves as a core structural motif in numerous pharmaceutical agents, most notably the DPP-4 inhibitor Sitagliptin[1], as well as in emerging MmpL3 inhibitors and energetic materials[2]. Characterizing this scaffold via Fourier Transform Infrared (FTIR) spectroscopy requires a nuanced understanding of how the fusion of a pi-electron-deficient pyrazine ring with a pi-electron-rich triazole ring alters molecular vibrational modes.

This guide provides an objective comparison of the FTIR spectral signatures of the [1,2,4]triazolo[4,3-a]pyrazine scaffold against its constituent rings, evaluates the performance of different FTIR analytical modalities, and outlines a self-validating experimental protocol for rigorous structural characterization.

When analyzing the[1,2,4]triazolo[4,3-a]pyrazine ring, spectroscopists cannot simply add the spectra of isolated triazole and pyrazine. The fused geometry forces a highly conjugated, planar system where the bridgehead nitrogen is shared. This electron delocalization creates a "push-pull" dynamic that significantly shifts the vibrational frequencies, particularly the C=N and C-N stretching modes[3].

The table below compares the characteristic FTIR peaks of the fused system against its isolated constituent rings, detailing the mechanistic causality behind the observed spectral shifts.

Table 1: FTIR Characteristic Peaks Comparison

Vibrational Mode	1,2,4-Triazole (cm⁻¹)	Pyrazine (cm⁻¹)	[1,2,4]Triazolo[4,3-a]pyrazine (cm⁻¹)	Mechanistic Causality for Spectral Shift
Aromatic C-H Stretch	3100 – 3150	3050 – 3080	~3132	Ring fusion increases internal strain and rigidity, slightly stiffening the C-H bond force constants compared to isolated pyrazine[3].
C=N Stretch (Ring)	1530 – 1560	1410 – 1450	~1626	Electron delocalization across the bridgehead nitrogen increases the double-bond character of the triazole C=N bond, requiring higher energy to stretch[3].
C=C / C-N Ring Stretches	1430 – 1480	1480 – 1520	1434 – 1525	Complex vibrational coupling of the pi-electron deficient pyrazine and pi-electron rich triazole rings results in multiple sharp, split bands[3].
In-plane C-H / C-N Bends	1150 – 1200	1000 – 1050	1207 – 1373	The constrained bicyclic geometry restricts bending motions, requiring higher frequency (energy) for in-plane deformations[3].
Out-of-plane C-H Bends	840 – 880	790 – 820	740, 827	Altered electron density distribution in the fused system shifts the out-of-plane wagging modes to lower wavenumbers[3].

(Note: In partially saturated derivatives like Sitagliptin, which features a 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine ring, the pyrazine ring loses its aromatic C-H stretches, but the diagnostic triazole C=N stretch at ~1630 cm⁻¹ remains a primary identifier[1],[4].)

Part 2: Analytical Modalities: ATR-FTIR vs. Transmission (KBr)

Selecting the correct FTIR sampling technique is critical for accurate characterization. While Attenuated Total Reflectance (ATR) is the modern standard for pharmaceutical screening[1], Potassium Bromide (KBr) transmission remains essential for trace analysis and rigorous baseline quantization.

Table 2: Performance Comparison of FTIR Modalities for Triazolopyrazines

Parameter	ATR-FTIR (Diamond Crystal)	Transmission FTIR (KBr Pellet)
Sample Preparation	None (Direct powder application).	Grinding with anhydrous KBr (1:100 ratio); pressing at 10 tons.
Signal-to-Noise Ratio	High (Requires intimate crystal contact).	Very High (Analyte is dispersed in an IR-transparent matrix).
Spectral Artifacts	Wavelength-dependent penetration depth (requires ATR correction algorithm).	Mie scattering (sloping baseline); Moisture interference (~3400 cm⁻¹).
Causality of Artifacts	The evanescent wave penetrates deeper at lower wavenumbers, artificially inflating peaks below 1000 cm⁻¹.	Insufficient grinding leaves particles larger than the IR wavelength, causing light scattering.
Best Application	Rapid screening, polymorph identification (e.g., Sitagliptin forms)[4], non-destructive testing.	Trace impurity analysis, rigorous baseline quantization, resolving overlapping high-frequency bands.

Part 3: Self-Validating Experimental Protocol (ATR-FTIR)

To ensure scientific integrity, the following ATR-FTIR protocol is designed as a self-validating system . Every step includes a built-in quality control check to guarantee that the resulting spectrum accurately reflects the[1,2,4]triazolo[4,3-a]pyrazine derivative rather than environmental or procedural artifacts.

Step 1: System Calibration & Background Validation

• Action: Clean the diamond ATR crystal with a volatile, non-reactive solvent (e.g., high-purity isopropanol) and allow it to evaporate. Acquire a background spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Causality: The background scan subtracts atmospheric CO₂ (~2350 cm⁻¹) and water vapor (~3600 cm⁻¹ and ~1600 cm⁻¹) from the final spectrum.

• Self-Validation Checkpoint: Inspect the background scan. The absolute absence of peaks in the 3000–2800 cm⁻¹ region (hydrocarbon C-H stretches) validates that the crystal is free of cross-contamination from previous samples.

Step 2: Sample Application & Pressure Normalization

• Action: Place 1–2 mg of the triazolopyrazine powder directly onto the center of the diamond crystal. Lower the pressure anvil until the system's force gauge indicates optimal contact (typically ~80-100 cN).

• Causality: ATR relies on an evanescent wave that penetrates only 0.5–2 µm into the sample. Intimate physical contact is mandatory. Insufficient pressure yields a weak signal, while excessive pressure can induce pressure-driven polymorphic transitions in sensitive pharmaceutical solids[4].

Step 3: Spectral Acquisition & Signal Averaging

• Action: Record 32 to 64 co-added scans.

• Causality: Co-adding scans increases the signal-to-noise (S/N) ratio proportionally to the square root of the number of scans. This is critical for resolving the complex, coupled C=C and C-N ring stretches of the triazolopyrazine system between 1434 and 1525 cm⁻¹[3].

Step 4: Data Processing & Quality Control

• Action: Apply an ATR correction algorithm (to normalize peak intensities across the wavenumber range) and perform a baseline correction.

• Self-Validation Checkpoint: Check the baseline at the 3800–4000 cm⁻¹ region. It should be perfectly flat and sit at exactly 100% Transmittance (or 0 Absorbance). A sloping baseline indicates poor crystal contact or severe scattering, rendering the quantitative aspects of the spectrum invalid.

Part 4: Analytical Workflow Visualization

The following diagram illustrates the decision logic and validation checkpoints for analyzing [1,2,4]triazolo[4,3-a]pyrazine derivatives.

Fig 1: Decision matrix and validation workflow for FTIR analysis of triazolopyrazine derivatives.

Sources

• 1. ijirt.org [ijirt.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to the Synthetic Routes of 3-(4-Fluorobenzyl)-triazolo[4,3-a]pyrazine

A Comparative Guide to the Synthetic Routes of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine

Introduction

3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine is a heterocyclic compound of significant interest in medicinal chemistry and drug development. Its structural motif is found in various biologically active molecules. The efficient and scalable synthesis of this compound is, therefore, a critical aspect of its development and application. This guide provides a comparative analysis of two distinct synthetic routes to 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine, offering insights into the strategic considerations, experimental protocols, and overall efficiency of each approach. This document is intended for researchers, scientists, and professionals in the field of drug development seeking to make informed decisions in the synthesis of this and related compounds.

Route 1: Convergent Synthesis via Cyclocondensation of 2-Hydrazinopyrazine

This synthetic approach builds the triazolopyrazine core in a convergent manner, starting from the readily available 2-chloropyrazine. The key steps involve the formation of a hydrazinopyrazine intermediate followed by a cyclocondensation reaction to construct the fused triazole ring.

Strategic Overview

The logic behind this route lies in the sequential construction of the bicyclic system. The initial nucleophilic substitution of the chloro group on the pyrazine ring with hydrazine provides a key intermediate containing the necessary functionalities for the subsequent cyclization. The final ring-closing step involves the reaction of the hydrazine moiety with a carboxylic acid derivative, which introduces the desired 4-fluorobenzyl substituent.

Experimental Protocol

Step 1: Synthesis of 2-Hydrazinopyrazine

2-Chloropyrazine is reacted with hydrazine hydrate in a suitable solvent, such as ethanol or butanol, under reflux conditions. The use of an excess of hydrazine hydrate is common to drive the reaction to completion and minimize the formation of dimeric byproducts.

• Reaction: 2-Chloropyrazine + NH₂NH₂·H₂O → 2-Hydrazinopyrazine + HCl

• Reagents and Conditions: 2-chloropyrazine, excess hydrazine hydrate, ethanol, reflux.

• Work-up: After completion of the reaction, the excess hydrazine and solvent are removed under reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed, dried, and concentrated to yield 2-hydrazinopyrazine.

Step 2: Cyclocondensation to form 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine

The 2-hydrazinopyrazine is then subjected to a cyclocondensation reaction with 4-fluorophenylacetic acid. This transformation typically requires an activating agent to facilitate the formation of the amide bond followed by intramolecular cyclization and dehydration. Phosphorus oxychloride (POCl₃) is an effective reagent for this purpose.

• Reaction: 2-Hydrazinopyrazine + 4-Fluorophenylacetic acid + POCl₃ → 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine

• Reagents and Conditions: 2-hydrazinopyrazine, 4-fluorophenylacetic acid, phosphorus oxychloride, reflux.

• Work-up: The reaction mixture is carefully quenched with ice water and neutralized with a base (e.g., sodium bicarbonate). The precipitated product is collected by filtration, washed with water, and can be further purified by recrystallization or column chromatography.

Reaction Mechanism

The cyclocondensation reaction proceeds through several key steps. First, phosphorus oxychloride activates the carboxylic acid to form a highly reactive acyl chloride or a related species. The more nucleophilic nitrogen of the hydrazinopyrazine then attacks the activated carbonyl group to form an N-acylhydrazinopyrazine intermediate. Subsequent intramolecular cyclization, driven by the nucleophilicity of the pyrazine ring nitrogen, and a final dehydration step lead to the formation of the aromatic triazole ring.

Caption: Mechanism of cyclocondensation in Route 1.

Route 2: Linear Synthesis from 2,3-Dichloropyrazine

This alternative route employs a more linear approach, starting with the difunctionalized 2,3-dichloropyrazine. The triazole ring is constructed early in the sequence, followed by the removal of the chloro substituent at the 8-position.

Strategic Overview

The strategy here is to utilize the differential reactivity of the two chlorine atoms on the pyrazine ring. One chlorine atom is first displaced by hydrazine to form a key intermediate, 2-chloro-3-hydrazinopyrazine. This intermediate then undergoes cyclization to form the triazole ring, carrying the 4-fluorobenzyl moiety. The remaining chloro group at the 8-position of the triazolopyrazine core is then removed in the final step.

Experimental Protocol

Step 1: Synthesis of 2-Chloro-3-hydrazinopyrazine

2,3-Dichloropyrazine is reacted with hydrazine hydrate. The reaction conditions can be controlled to favor the mono-substitution product.[4]

• Reaction: 2,3-Dichloropyrazine + NH₂NH₂·H₂O → 2-Chloro-3-hydrazinopyrazine + HCl

• Reagents and Conditions: 2,3-dichloropyrazine, hydrazine hydrate, ethanol, reflux (85 °C).[4]

• Work-up: Upon cooling, the product often precipitates from the reaction mixture and can be collected by filtration.

Step 2: Cyclization to form 8-Chloro-3-(4-fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine

The 2-chloro-3-hydrazinopyrazine is then cyclized with a suitable two-carbon synthon derived from the 4-fluorobenzyl group. A common method involves the condensation with an aldehyde, in this case, 4-fluorophenylacetaldehyde.

• Reaction: 2-Chloro-3-hydrazinopyrazine + 4-Fluorophenylacetaldehyde → 8-Chloro-3-(4-fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine

• Reagents and Conditions: 2-chloro-3-hydrazinopyrazine, 4-fluorophenylacetaldehyde, a suitable solvent (e.g., ethanol or acetic acid), often with an oxidizing agent to facilitate the final aromatization.

• Work-up: The product can be isolated by precipitation upon cooling or by extraction after quenching the reaction.

Step 3: Dechlorination to 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine

The final step involves the removal of the chlorine atom at the 8-position. Catalytic transfer hydrogenation is an effective method for this transformation, using a palladium catalyst and a hydrogen donor such as ammonium formate.[5]

• Reaction: 8-Chloro-3-(4-fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine + HCOONH₄ + Pd/C → 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine

• Reagents and Conditions: 8-Chloro-3-(4-fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine, palladium on carbon (Pd/C), ammonium formate, methanol, reflux.[6]

• Work-up: The catalyst is removed by filtration, and the filtrate is concentrated. The product is then isolated by extraction and can be purified by crystallization or chromatography.

Reaction Mechanism

The initial step is a nucleophilic aromatic substitution of one chlorine atom by hydrazine. The subsequent cyclization with the aldehyde likely proceeds through the formation of a hydrazone, followed by an intramolecular cyclization and oxidation to form the stable triazole ring. The final dechlorination step involves the catalytic cycle of palladium, where oxidative addition of the aryl chloride to Pd(0) is followed by reaction with the hydrogen donor and reductive elimination of the dechlorinated product.

Caption: Synthetic workflow for Route 2.

Comparative Analysis

Feature	Route 1: Convergent Synthesis	Route 2: Linear Synthesis
Starting Materials	2-Chloropyrazine, 4-fluorophenylacetic acid	2,3-Dichloropyrazine, 4-fluorophenylacetaldehyde
Number of Steps	2	3
Key Intermediates	2-Hydrazinopyrazine	2-Chloro-3-hydrazinopyrazine
Reagents & Conditions	Uses POCl₃ (corrosive, moisture-sensitive), high temperatures.	Involves catalytic transfer hydrogenation (milder conditions).
Overall Yield	Potentially lower due to the forcing conditions of the cyclization step.	Can be higher due to milder conditions in the final step.
Scalability	The use of POCl₃ can present challenges on a larger scale due to its reactivity and the need for careful handling and quenching.	Catalytic hydrogenation is a well-established and scalable industrial process.
Safety Considerations	Involves handling of hydrazine hydrate (toxic, corrosive, and a suspected carcinogen)[1][2][3][7][8] and phosphorus oxychloride (highly corrosive).	Also involves handling of hydrazine hydrate. The final dechlorination step is generally safer than using POCl₃.
Cost-Effectiveness	2-Chloropyrazine is generally less expensive than 2,3-dichloropyrazine.[9][10]	2,3-Dichloropyrazine is typically more expensive. The cost of the palladium catalyst for the final step should also be considered.

Conclusion

Both synthetic routes presented offer viable pathways to 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine.

Route 1 is a more convergent approach with fewer steps. However, the use of phosphorus oxychloride in the cyclization step presents challenges in terms of handling, safety, and scalability. The overall yield may also be impacted by the harsh reaction conditions.

Route 2 , while being a longer, linear sequence, employs milder and more scalable reactions in its later stages. The final catalytic transfer hydrogenation for dechlorination is a robust and well-understood transformation that is often high-yielding. Although the starting material, 2,3-dichloropyrazine, is more expensive, the potential for higher overall yields and a more straightforward scale-up may make this route more attractive for larger-scale production.

The choice between these two routes will ultimately depend on the specific requirements of the project, including the desired scale of synthesis, available equipment, cost considerations, and safety protocols. For laboratory-scale synthesis, Route 1 might be a quicker option to access the target compound. For process development and larger-scale manufacturing, Route 2 appears to offer advantages in terms of scalability and safety.

References

• Hydrazine hydrate - SAFETY DATA SHEET. (2025, August 13).
• SAFETY DATA SHEET - Hydrazine Hydrate 55%. (2021, July 26).
• Hydrazine hydrate, 55% (Hydrazine, 35%) - SAFETY DATA SHEET. (2014, September 29).
• HYDRAZINE HYDRATE MSDS.
• Hydrazine Hydrate 80% CAS NO 7803-57-8 - Safety Data Sheet.

• Gong, Y., et al. (2023). Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. Molecules, 28(23), 7869. [Link]

• Dunn, A. L., et al. (2020). Hydrodechlorination of Aryl Chlorides Under Biocompatible Conditions. ACS Omega, 5(31), 19869–19875. [Link]

• Gong, Y., et al. (2022). Design, Synthesis, and Biological Evaluation of[1][2][3]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Frontiers in Chemistry, 10, 858093. [Link]

• Raut, S. V., et al. (2019). Synthesis of 3-[5-(Substituted Phenyl)-[1][3][7] Oxadiazol-2-yl]-1H-Indazole. Polycyclic Aromatic Compounds, 41(5), 1085-1092. [Link]

• Kelley, J. L., et al. (1995). 8-Amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines. Synthesis and anticonvulsant activity. Journal of Medicinal Chemistry, 38(18), 3676–3679. [Link]

• Mannam, S., et al. (2020). New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry. Results in Chemistry, 2, 100059. [Link]

• Synthesis of New Triazolopyrazine Antimalarial Compounds. (2021). Molecules, 26(9), 2421. [Link]

• Synthesis and characterisation of new antimalarial fluorinated triazolopyrazine compounds. (2023). Beilstein Journal of Organic Chemistry, 19, 107–114. [Link]

• Synthesis of 3-Trifluoromethyl-5,6-dihydro-[1][2][3]triazolo Pyrazine Derivatives and Their Anti-Cancer Studies. (2020). Molbank, 2020(4), M1173. [Link]

• TRIAZOLO[4,3-a]PYRAZIN-4-ONES. (1999). HETEROCYCLES, 51(12), 2977-2984.

• Chiral N-acyl-5,6,7(8-substituted)-tetrahydro-[1][2][3]triazolo[4,3-A]pyrazines as... - Google Patents. (n.d.). Retrieved from

• Triazolo pyrazine derivative A crystal form and preparation method thereof - Google Patents. (n.d.).

• Design, Synthesis, and Biological Evaluation of[1][2][3]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors - PMC. (2022, April 6). Retrieved from [Link]

• Synthesis of New Triazolopyrazine Antimalarial Compounds - PMC. (2021, April 21). Retrieved from [Link]

• (PDF) Chemical biology of cyclization reactions by using POCL3 - ResearchGate. (2020, May 9). Retrieved from [Link]

• Synthesis of triazolo[4,3-a]pyrazine derivatives. Reagents and conditions - ResearchGate. (n.d.). Retrieved from [Link]

• Dechlorination of aromatic chlorides with formate using palladium and phase transfer catalyst. - Google Patents. (n.d.).

• Intramolecular Acylation of Aryl- and Aroyl-Aliphatic Acids by the Action of Pyrophosphoryl Chloride and Phosphorus Oxychloride - PMC. (n.d.). Retrieved from [Link]

• Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source - ResearchGate. (n.d.). Retrieved from [Link]

• Catalytic dechlorination of aromatic chlorides with Pd/C catalyst in alkaline 2-propanol: Activity enhancement by the addition of methanol - ResearchGate. (n.d.). Retrieved from [Link]

• Transfer hydrodechlorination of chlorobenzene over Ni--Mo sulfide system and effect of HCl neutralizer | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4- chloropyrazoles by TCCA - Preprints.org. (2025, August 19). Retrieved from [Link]

• 2-Chloropyrazine, 99.9%, for synthesis, Certified® - GTI Laboratory Supplies. (n.d.). Retrieved from [Link]

• Synthesis of New Triazolopyrazine Antimalarial Compounds - PubMed. (2021, April 21). Retrieved from [Link]

• Synthesis of Acid Hydrazides from Carboxylic Acids in Continuous Flow - OSTI.GOV. (n.d.). Retrieved from [Link]

• Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives - PMC. (n.d.). Retrieved from [Link]

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Section 1: Theoretical Elemental Calculation for C12H9FN4

As a Senior Application Scientist in analytical chemistry, I frequently encounter the unique challenges posed by fluorinated, nitrogen-rich heterocycles in drug discovery. The compound C12H9FN4 serves as an excellent model for modern Active Pharmaceutical Ingredients (APIs). Validating its elemental composition is a critical regulatory hurdle, but the presence of fluorine and high nitrogen content complicates traditional analytical workflows.

This guide objectively compares the two leading paradigms for elemental validation: Automated CHNS/F Combustion Analysis versus High-Resolution Mass Spectrometry (HRMS) coupled with Quantitative NMR (qNMR) . By examining the causality behind these techniques, this guide provides a self-validating framework for drug development professionals to select the optimal analytical strategy.

Before selecting an analytical instrument, we must establish the theoretical baseline. The exact molar mass and mass percentages dictate the calibration ranges required for the detectors.

Molecular Formula: C12H9FN4 Molar Mass Calculation:

• Carbon (C): 12 × 12.011 = 144.132 g/mol

• Hydrogen (H): 9 × 1.008 = 9.072 g/mol

• Fluorine (F): 1 × 18.998 = 18.998 g/mol

• Nitrogen (N): 4 × 14.007 = 56.028 g/mol

• Total Molar Mass: 228.230 g/mol

Table 1: Theoretical Mass Percentages & Exact Mass

Element / Parameter	Value	Significance in Analysis
Carbon (C)	63.15%	Primary combustion target; requires complete oxidation.
Hydrogen (H)	3.97%	Low mass %; highly sensitive to ambient moisture contamination.
Fluorine (F)	8.32%	Generates corrosive HF gas during combustion; requires trapping.
Nitrogen (N)	24.55%	High N content; requires robust reduction of NOx to N2 gas.
Exact Monoisotopic Mass	228.0811 Da	Target value for HRMS structural confirmation.

Section 2: Methodological Comparison

Historically, leading chemical journals and regulatory bodies required combustion elemental analysis data to be accurate within ±0.4% of the theoretical value to prove bulk purity[1]. Today, HRMS is widely accepted as an alternative, provided the mass error is < 5 ppm [1]. However, these methods provide fundamentally different types of data.

Table 2: CHNS/F Combustion vs. HRMS + qNMR

Feature	Automated CHNS/F Combustion Analysis	HRMS + qNMR Orthogonal Validation
Primary Output	Absolute bulk mass percentage of C, H, N	Exact monoisotopic mass & structural purity
Accuracy Standard	±0.4% deviation from theoretical	< 5 ppm mass error
Sample Requirement	2–5 mg (Destructive)	< 1 mg (HRMS) + 5–10 mg (qNMR, recoverable)
Fluorine Handling	Requires specialized halogen traps (e.g., MgO)	No interference; easily detects [M+H]+
Best Used For	Final bulk purity validation for regulatory filing	Early-stage discovery and trace impurity profiling

Section 3: Protocol 1 - Automated CHNS/F Combustion Analysis

Modern elemental analyzers, such as the Thermo Fisher FlashSmart[2] or the Elementar vario EL cube[3], utilize dynamic flash combustion. However, analyzing C12H9FN4 requires a highly specific, self-validating protocol to prevent fluorine-induced instrument failure.

Causality & Mechanism: Fluorine combustion generates hydrogen fluoride (HF) gas. If left unchecked, HF will etch the quartz combustion tube and irreversibly bind to the water trap, artificially lowering hydrogen readings and destroying the column.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 2.0 to 3.0 mg of C12H9FN4 into a combustible tin capsule using a microbalance.

• Combustion Aid Addition: Add ~2 mg of Vanadium Pentoxide (V2O5) to the capsule. Causality: Fluorinated aromatic rings are highly refractory. V2O5 acts as a powerful oxidizing flux to ensure complete combustion and prevent the formation of undetectable CF4 gas.

• Halogen Trapping: Pack the lower zone of the combustion tube with a layer of Magnesium Oxide (MgO) or silver wool. Causality: MgO reacts with HF to form stable, solid MgF2, safely sequestering the fluorine before it reaches the chromatographic column.

• Flash Combustion & Reduction: Drop the capsule into the combustion furnace (1000°C–1200°C) under an oxygen-enriched helium flow[4]. Pass the resulting gases through a copper reduction furnace at 850°C to convert all NOx species into measurable N2 gas[2].

• Separation & Detection: Separate the N2, CO2, and H2O gases via a GC column and quantify them using a Thermal Conductivity Detector (TCD)[2].

CHNS/F dynamic combustion workflow with integrated halogen trapping.

Section 4: Protocol 2 - HRMS & qNMR Orthogonal Validation

While HRMS employs refined resolving power to distinguish molecules with nearly identical nominal masses[], it suffers from a critical blind spot: it is not universally quantitative for bulk purity without specific reference standards. A sample could be 50% contaminated with inorganic salts, and HRMS would still show a perfect < 5 ppm mass match for the active ingredient. Therefore, a self-validating system must pair HRMS with Quantitative NMR (qNMR).

Step-by-Step Methodology:

• HRMS Acquisition: Dissolve C12H9FN4 in LC-MS grade Acetonitrile/Water (0.1% Formic Acid). Inject into an Orbitrap or FT-ICR mass spectrometer using Electrospray Ionization (ESI) in positive mode.

• Exact Mass Determination: Measure the monoisotopic mass of the[M+H]+ ion. The mass analyzer must achieve a resolving power of >100,000 to confidently assign the formula with < 5 ppm error[6].

• qNMR Sample Preparation: Accurately weigh 10.0 mg of C12H9FN4 and 5.0 mg of a certified internal standard (e.g., Maleic Acid) into a vial. Dissolve in DMSO-d6.

• qNMR Acquisition & Calculation: Acquire a 1H-NMR spectrum using a long relaxation delay (D1 > 5 × T1) to ensure complete longitudinal relaxation. Calculate the absolute mass purity by comparing the integrated area of a distinct C12H9FN4 proton signal against the internal standard.

Orthogonal validation workflow combining HRMS exact mass and qNMR purity.

Section 5: Simulated Experimental Data & Performance Evaluation

To demonstrate the efficacy of both approaches, below is a simulated validation dataset for a synthesized batch of C12H9FN4.

Table 3: Simulated Validation Results for C12H9FN4

Method	Parameter	Theoretical / Calculated	Experimental Result	Deviation / Error	Regulatory Status
CHNS EA	Carbon (%)	63.15%	63.02%	-0.13%	Pass (< ±0.4%)
CHNS EA	Hydrogen (%)	3.97%	4.05%	+0.08%	Pass (< ±0.4%)
CHNS EA	Nitrogen (%)	24.55%	24.41%	-0.14%	Pass (< ±0.4%)
HRMS	Exact Mass [M+H]+	229.0884 m/z	229.0889 m/z	+2.1 ppm	Pass (< 5.0 ppm)
qNMR	Bulk Purity	100.0%	98.7%	-1.3%	Pass (> 95.0%)

Conclusion & Recommendations

For drug development professionals working with fluorinated heterocycles like C12H9FN4, relying on a single analytical method introduces unacceptable risk.

• For Early-Stage Discovery: Prioritize HRMS + qNMR . It requires significantly less sample material and provides exact structural confirmation without the need for specialized halogen-trapping consumables.

• For Late-Stage Development & IND Filings: Automated CHNS/F Combustion Analysis remains indispensable. Despite the challenges of HF generation, utilizing modern analyzers with V2O5 fluxes and MgO traps provides an absolute, matrix-independent confirmation of bulk elemental composition that regulatory agencies still heavily favor.

References

• Elementar vario EL cube - Elementar Source: Elementar Americas URL:[Link][3]

• User Manual and Operation Guide for Thermo Fisher FlashSmart Intelligent Elemental Analyzer Source: Thermo Fisher Scientific / Longi URL:[Link][2]

• Elementar vario EL cube CHNS ELEMENTAL ANALYZER Specifications Source: BABA LAB URL:[Link][4]

• High-Resolution Mass Spectrometry: Instruments and Technology Source: Lab Manager URL:[Link][6]

• An International Study Evaluating Elemental Analysis Source: PubMed Central (PMC) - NIH URL:[Link][1]

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• 6. High-Resolution Mass Spectrometry: Instruments and Technology | Lab Manager [labmanager.com]

A Comparative Guide to the Quality Control of 3-(4-Fluorobenzyl)-triazolo[4,3-a]pyrazine and its Analogs for Drug Discovery Applications

A Comparative Guide to the Quality Control of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine and its Analogs for Drug Discovery Applications

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the[1][2][3]triazolo[4,3-a]pyrazine scaffold has emerged as a privileged structure, forming the core of numerous biologically active compounds.[4][5] This guide provides a detailed examination of the quality control (QC) specifications for a key derivative, 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine, a compound of interest in various therapeutic areas, including anticonvulsant research.[4][6] By establishing a robust analytical framework, researchers can ensure the reliability and reproducibility of their experimental data. This guide also presents a comparative analysis with structurally related analogs, offering insights into how subtle molecular modifications can influence analytical outcomes and biological activity.

The Critical Role of Quality Control in Preclinical Research

This guide is structured to provide a comprehensive overview of the essential QC specifications, a comparison with relevant alternatives, and detailed experimental protocols to empower researchers in their drug discovery endeavors.

Core Quality Control Specifications

A comprehensive quality control monograph for 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine should encompass identity, purity, and assay. The following specifications are proposed based on a synthesis of information from related compounds and general guidelines for research chemicals.

Parameter	Specification	Justification
Appearance	White to off-white solid	Provides a preliminary, albeit non-specific, indication of purity.
Identity	Conforms to the structure of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine	Confirmed by a combination of spectroscopic techniques to ensure the correct molecule is being tested.
Purity (by HPLC)	≥ 95%	A widely accepted minimum purity for compounds used in early-stage drug discovery and biological screening.[7]
Individual Impurity	≤ 0.5%	Aligned with general principles for controlling impurities in non-pharmaceutical grade chemicals.
Total Impurities	≤ 2.0%	Ensures that the overall level of impurities does not significantly interfere with biological assays.
Residual Solvents	To be controlled	Residual solvents from the synthesis should be minimized as they can have their own biological effects.
Water Content	To be determined (e.g., by Karl Fischer titration)	Important for accurate weighing and concentration calculations for biological assays.

Comparative Analysis with Structural Analogs

To provide context for the quality control of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine, it is valuable to compare it with structurally similar compounds from the same chemical family. The choice of analogs for comparison is based on variations in the substituent on the benzyl ring, which can influence both the physicochemical properties and the synthetic impurity profile.

Compound	Structure	Key Quality Attributes & Reported Purity	Potential Therapeutic Area
3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine (Topic Compound)	4-Fluoro substitution	Purity of ≥95% is the target specification. Analytical characterization by HPLC, NMR, and MS is essential.	Anticonvulsant[4][6]
3-Benzyl-[1][2][3]triazolo[4,3-a]pyrazine	Unsubstituted benzyl group	Serves as a parent compound for comparison. Purity specifications would be similar (≥95%).	Anticonvulsant[6]
3-(4-Chlorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine	4-Chloro substitution	Purity of ≥95% is expected for research use. Potential for different impurity profiles due to starting materials.	Antimalarial[8]
3-(4-Bromobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine	4-Bromo substitution	A purity of 97% is commercially available for a related bromo-derivative, 3-bromo-[1][2][3]triazolo[4,3-a]pyrazine.[9]	Kinase Inhibition

Expert Insight: The nature and position of the halogen on the benzyl ring can influence the electronic properties of the molecule, which may affect its chromatographic behavior and mass spectrometric fragmentation. Therefore, while the general analytical techniques remain the same, method parameters may require optimization for each analog.

Recommended Analytical Methodologies

A multi-faceted analytical approach is necessary for the comprehensive quality control of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine.

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

HPLC is the cornerstone for determining the purity of non-volatile organic compounds. A well-developed reversed-phase HPLC method can effectively separate the main compound from its process-related impurities and degradation products.

Experimental Protocol: HPLC Purity Determination

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g., Acetonitrile) to a concentration of approximately 1 mg/mL.

Trustworthiness through System Suitability: Before sample analysis, a system suitability test should be performed by injecting a standard solution multiple times. Key parameters to monitor include retention time repeatability (RSD ≤ 1.0%), peak area repeatability (RSD ≤ 2.0%), and theoretical plates (N ≥ 2000). This ensures the chromatographic system is performing adequately.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

LC-MS is a powerful tool for the identification of unknown impurities. By coupling the separation power of HPLC with the mass-resolving capability of a mass spectrometer, it is possible to obtain the molecular weight of impurities, which is a critical first step in their structural elucidation.

Experimental Protocol: LC-MS for Impurity Profiling

• LC System: Utilize the same HPLC method as described above.

• Mass Spectrometer: An electrospray ionization (ESI) source coupled to a quadrupole or time-of-flight (TOF) mass analyzer.

• Ionization Mode: Positive ion mode is typically effective for nitrogen-containing heterocyclic compounds.

• Scan Range: m/z 100-1000

• Data Analysis: Extract ion chromatograms for potential impurities and analyze their mass spectra to determine their molecular weights.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is an indispensable technique for the unambiguous structural confirmation of the main compound and for the characterization of impurities if they can be isolated in sufficient quantity. Both ¹H and ¹³C NMR should be performed.

Experimental Protocol: ¹H and ¹³C NMR

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)

• Instrument: 400 MHz or higher field strength NMR spectrometer

• ¹H NMR: Acquire a standard proton spectrum to observe the chemical shifts, coupling constants, and integration of all protons.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify all unique carbon atoms in the molecule.

• Data Interpretation: The obtained spectra should be consistent with the proposed structure of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine.

Visualization of the Quality Control Workflow

The following diagram illustrates the logical flow of the quality control process for 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine.

Caption: Quality Control Workflow for 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine.

Potential Impurities and Their Control

Drawing from general principles of organic synthesis and ICH guidelines on impurities, potential impurities in 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine could include:[1][2][10]

• Starting Materials: Unreacted precursors from the synthesis.

• By-products: Resulting from side reactions during the synthesis.

• Isomers: Positional isomers that may form during the cyclization step.

• Degradation Products: Arising from instability of the compound under certain conditions (e.g., light, heat, pH).

The control of these impurities is achieved through a combination of optimized purification procedures and the use of specific analytical methods capable of detecting and quantifying them.

Conclusion and Future Perspectives

The quality control specifications and analytical methodologies outlined in this guide provide a robust framework for ensuring the integrity of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine used in research and development. By adhering to these principles, scientists can have greater confidence in their experimental outcomes and make more informed decisions in the drug discovery process. The comparative analysis with related analogs highlights the importance of tailoring analytical methods to the specific properties of each compound. As research on the[1][2][3]triazolo[4,3-a]pyrazine scaffold continues to expand, the development and harmonization of quality control standards will be crucial for advancing this promising class of molecules towards clinical applications.

References

• ICH. (2006). Q3A(R2) Impurities in New Drug Substances. [Link]

• AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. [Link]

• European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link]

• Kelley, J. L., et al. (1995). 8-Amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines. Synthesis and anticonvulsant activity. Journal of Medicinal Chemistry, 38(20), 3884-3888. [Link]

• Singh, P., & Kumar, V. (2020). New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry. Journal of the Indian Chemical Society, 97(12), 2269-2284. [Link]

• MDPI. (2023). Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. Molecules, 28(23), 7876. [Link]

• Frontiers in Chemistry. (2022). Design, Synthesis, and Biological Evaluation of[1][2][3]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Frontiers in Chemistry, 10, 863391. [Link]

• American Chemical Society. (2009). Revision of Purity Criteria for Tested Compounds. Journal of Medicinal Chemistry, 52(1), 1. [Link]

• MDPI. (2021). Synthesis of New Triazolopyrazine Antimalarial Compounds. Molecules, 26(8), 2325. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 3-(4-Fluorobenzyl)-triazolo[4,3-a]pyrazine: A Guide for Laboratory Professionals

Navigating the Disposal of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of novel chemical entities are paramount to ensuring a safe and compliant laboratory environment. This guide provides a comprehensive, step-by-step framework for the safe disposal of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine, a heterocyclic compound likely utilized in medicinal chemistry and drug discovery programs. By understanding the inherent hazards and following established protocols, you can mitigate risks and ensure the responsible management of this chemical waste.

Hazard Assessment: Understanding the Risks

The [1][2][3]triazolo[4,3-a]pyrazine scaffold is a nitrogen-rich heterocyclic system. Analogous structures, such as 3-(2,2,2-TRIFLUOROETHYL)-5H,6H,7H,8H-[1][2][3]TRIAZOLO[4,3-A]PYRAZINE, are known to cause skin and eye irritation and may be harmful if swallowed[2].

The 4-fluorobenzyl moiety introduces a halogen atom, which places this compound in the category of halogenated organic compounds. Compounds containing the fluorobenzyl group, such as 4-fluorobenzyl chloride and 4-fluorobenzyl bromide, are known to cause severe skin burns and eye damage[3][4][5]. Inhalation may also be harmful[6].

Therefore, it is prudent to treat 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine as a substance that is:

• A skin and eye irritant, with the potential to cause severe burns.

• Harmful if swallowed or inhaled.

• A halogenated organic compound requiring specific disposal procedures.

Table 1: Inferred Hazard Profile

Hazard Category	Potential Effects
Acute Toxicity (Oral, Inhalation)	Harmful if swallowed or inhaled.
Skin Corrosion/Irritation	Causes skin irritation, with the potential for severe burns.
Eye Damage/Irritation	Causes serious eye irritation, with the potential for severe damage.
Environmental Hazard	As a halogenated organic compound, improper disposal can lead to environmental contamination.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the assessed hazards, the following minimum PPE should be worn when handling 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine in any form (solid, solution, or as waste):

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential. Always inspect gloves for any signs of degradation or perforation before use.

• Skin and Body Protection: A standard laboratory coat is required. For larger quantities or in the event of a spill, a chemically resistant apron or coveralls should be used.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary.

Spill Management: A Calm and Calculated Response

In the event of a spill, a swift and organized response is crucial to minimize exposure and environmental contamination.

For Small Spills (in a fume hood):

• Alert colleagues in the immediate area.

• Contain the spill with an appropriate absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent).

• Carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled hazardous waste container.

• Decontaminate the area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.

• Dispose of all contaminated materials as hazardous waste.

For Large Spills (or spills outside a fume hood):

• Evacuate the immediate area and alert your laboratory supervisor and institutional safety officer.

• Restrict access to the spill area.

• If flammable solvents are present, eliminate all ignition sources.

• Allow vapors to dissipate if the spill is in a well-ventilated area.

• Follow your institution's specific emergency procedures for large chemical spills.

Step-by-Step Disposal Protocol

The proper disposal of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine is governed by its classification as a halogenated organic waste. Adherence to these procedures is mandatory for regulatory compliance and environmental protection.

Step 1: Waste Segregation

• Crucially, do not mix this compound with non-halogenated organic waste.

• A dedicated, clearly labeled waste container for "Halogenated Organic Waste" must be used.

Step 2: Container Selection and Labeling

• Use a chemically compatible container with a secure, tight-fitting lid. Glass or polyethylene containers are generally suitable.

• Label the container clearly with "Halogenated Organic Waste" and list the full chemical name: "3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine".

• If the waste is a solution, list all components and their approximate percentages.

Step 3: Waste Accumulation

• Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.

• The SAA should be in a well-ventilated area , away from heat sources and incompatible materials.

• Keep the waste container closed at all times , except when adding waste.

Step 4: Request for Disposal

• Once the container is full, or in accordance with your institution's waste pickup schedule, submit a hazardous waste pickup request to your Environmental Health and Safety (EHS) department.

• Do not overfill the container. Leave at least 10% headspace to allow for expansion.

Disposal Decision Flowchart

Caption: Decision-making workflow for the proper disposal of chemical waste.

Conclusion: A Commitment to Safety and Sustainability

The responsible management of chemical waste is a cornerstone of a successful and ethical research program. By understanding the potential hazards of 3-(4-Fluorobenzyl)-[1][2][3]triazolo[4,3-a]pyrazine and adhering to the disposal procedures outlined in this guide, you contribute to a safer laboratory environment and the protection of our ecosystem. Always consult your institution's specific safety and waste disposal guidelines, as they may have additional requirements.

References

• Safety Data Sheet for 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine hydrochloride. (This is a representative SDS for a related compound, specific supplier information would be needed for a direct link).

• U.S. Environmental Protection Agency (EPA). Managing Your Hazardous Waste: A Guide for Small Businesses. [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council. The National Academies Press. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, Northwestern University. [Link]

• Laboratory Waste Management Guidelines. Princeton University Environmental Health and Safety. [Link]

• 4-Fluorobenzyl chloride | C7H6ClF - PubChem. National Center for Biotechnology Information. [Link]

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